Cas no 78805-15-9 (Ethyl 3-methyl-1H-pyrrole-1-carboxylate)

• Product Name: Ethyl 3-methyl-1H-pyrrole-1-carboxylate
• CAS No: 78805-15-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 553486
• Update Time: 2023-08-02

Ethyl 3-methyl-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 3-methyl-, ethyl ester
• 1H-Pyrrole-1-carboxylicacid,3-methyl-,ethylester(9CI)
• Ethyl 3-methyl-1H-pyrrole-1-carboxylate

• Inchi： 1S/C8H11NO2/c1-3-11-8(10)9-5-4-7(2)6-9/h4-6H,3H2,1-2H3
• InChI Key： HBHOCWIUYPCALX-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=CC(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 31.2